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Compound of Interest

Compound Name: Ethyl hydrogen carbonate

Cat. No.: B1194627 Get Quote

Important Notice: A comprehensive Safety Data Sheet (SDS) for Ethyl hydrogen carbonate
(CAS No. 13932-53-1) is not readily available in public databases. The information provided

below is based on general laboratory safety principles for handling chemicals with unknown

hazards. It is imperative to obtain a substance-specific SDS from your supplier before handling

Ethyl hydrogen carbonate.

Pre-Operational Checklist & Immediate Safety
Precautions
Before handling Ethyl hydrogen carbonate, ensure the following preparatory and safety

measures are in place. This checklist is designed to minimize risk in the absence of detailed

substance-specific data.

Engineering Controls:

Ventilation: Always handle Ethyl hydrogen carbonate in a certified chemical fume hood to

minimize inhalation exposure.

Eyewash and Safety Shower: Ensure immediate access to a functional and regularly tested

eyewash station and safety shower.

Personal Protective Equipment (PPE):
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The following PPE recommendations are based on a cautious approach due to the lack of

specific hazard data. A substance-specific risk assessment should be conducted upon

receipt of the SDS.

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Use chemically resistant gloves. Given the unknown permeation

characteristics of Ethyl hydrogen carbonate, consider double-gloving with nitrile or

neoprene gloves. Consult glove manufacturer's compatibility charts for specific

recommendations if available.

Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe

shoes.

Respiratory Protection: If there is a risk of generating aerosols or dusts outside of a fume

hood, a respirator may be necessary. The type of respirator and cartridge should be

determined by a qualified safety professional based on a risk assessment.

Administrative Controls:

Training: Ensure all personnel handling the substance are trained on general chemical

safety, emergency procedures, and the contents of this guidance document.

Restricted Access: Limit access to the handling area to authorized personnel only.

No Lone Work: Avoid working alone when handling this substance.

Quantitative Data
The available quantitative data for Ethyl hydrogen carbonate is limited. The following table

summarizes the basic information found. It is critical to obtain the full physicochemical and

toxicological data from the supplier's SDS.
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Property Value

CAS Number 13932-53-1

Molecular Formula C3H6O3

Molecular Weight 90.08 g/mol

Note: Critical safety data such as flash point, autoignition temperature, permissible exposure

limits, and toxicity values (e.g., LD50) are not available from the conducted searches and must

be obtained from the supplier's SDS.

Step-by-Step Handling and a Spill Response
Protocol
Standard Handling Procedure:

Preparation: Don the required PPE as outlined in the PPE Selection Workflow diagram

below. Ensure the fume hood is functioning correctly.

Dispensing: Carefully dispense the required amount of Ethyl hydrogen carbonate, avoiding

splashing or generation of dust/aerosols.

Transporting: When moving the chemical within the laboratory, use a secondary container to

prevent spills.

Post-Handling: Thoroughly wash hands and any exposed skin after handling. Clean the work

area.

Emergency Spill Response: In the event of a spill, follow these general procedures for a

chemical with unknown hazards.

Evacuate: Immediately evacuate the spill area.

Alert: Notify laboratory personnel and the institutional safety officer.

Isolate: Secure the area to prevent entry.
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Ventilate: Ensure the area is well-ventilated, if safe to do so.

Cleanup (if trained):

Only personnel trained in hazardous spill cleanup should address the spill.

Wear appropriate PPE, including respiratory protection if necessary.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the

spill.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Place the absorbed or collected material into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent (consult with a safety

professional), followed by soap and water.

Disposal Plan
Dispose of Ethyl hydrogen carbonate and any contaminated materials as hazardous waste.

Do not dispose of it down the drain or in general waste.

Waste Collection: Collect all waste containing Ethyl hydrogen carbonate in a clearly

labeled, sealed, and compatible hazardous waste container.

Labeling: Label the waste container with "Hazardous Waste," the name "Ethyl hydrogen
carbonate," and any known hazard characteristics.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal by the institution's environmental health and safety

department or a licensed hazardous waste disposal contractor.

PPE Selection Workflow
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The following diagram outlines the logical steps for selecting the appropriate Personal

Protective Equipment when handling Ethyl hydrogen carbonate, emphasizing a cautious

approach due to the absence of specific hazard data.
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Start: Handling
Ethyl Hydrogen Carbonate
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Assume High Hazard:
Follow General Cautious Protocol

No

Consult SDS Section 8:
Exposure Controls/Personal Protection

Yes

Wear Chemical Safety Goggles
AND a Face Shield

Wear Chemically Resistant Gloves
(Consider Double Gloving, e.g., Nitrile/Neoprene)

Wear Flame-Resistant Lab Coat,
Long Pants, and Closed-Toe Shoes

Work in a Fume Hood.
Assess need for respirator for

aerosol/dust generation.

Proceed with Handling

Follow SDS for Eye/Face Protection

Follow SDS for Hand Protection
(Glove Type and Thickness)

Follow SDS for Body Protection

Follow SDS for Respiratory Protection

Click to download full resolution via product page

Caption: PPE selection workflow for Ethyl hydrogen carbonate.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ethyl Hydrogen Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194627#personal-protective-equipment-for-
handling-ethyl-hydrogen-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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